Cas no 89676-60-8 (2,4-difluoro-1H-imidazole-5-carboxylic acid)
2,4-Difluoro-1H-imidazole-5-carboxylic acid is a fluorinated heterocyclic compound featuring a carboxylic acid functional group at the 5-position and fluorine substituents at the 2- and 4-positions of the imidazole ring. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances lipophilicity and metabolic stability, while the carboxylic acid group allows for further derivatization. Its rigid imidazole core contributes to its utility in designing bioactive molecules, particularly in medicinal chemistry for drug discovery. The compound is typically handled under controlled conditions due to its potential sensitivity. High-purity grades are available for research and industrial applications.
89676-60-8 structure
Product Name:2,4-difluoro-1H-imidazole-5-carboxylic acid
CAS No:89676-60-8
MF:C4H2F2N2O2
MW:148.067687511444
CID:712197
PubChem ID:583099
Update Time:2025-06-09
2,4-difluoro-1H-imidazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylicacid, 2,5-difluoro-
- 1H-Imidazole-4-carboxylicacid,2,5-difluoro-(9CI)
- 2,5-difluoro-1H-imidazole-4-carboxylic acid
- 2,4-difluoro-1H-imidazole-5-carboxylic acid
- 2,4-Difluoro-1H-imidazole-5-carboxylic acid #
- DTXSID70342580
- AKOS006387250
- 89676-60-8
- XLKTZKNVMAATOU-UHFFFAOYSA-N
- 2,4-difluoro-1 h-imidazole-5-carboxylic acid
- 2,4-Difluoroimidazole-5-carboxylic acid
-
- Inchi： 1S/C4H2F2N2O2/c5-2-1(3(9)10)7-4(6)8-2/h(H,7,8)(H,9,10)
- InChI Key： XLKTZKNVMAATOU-UHFFFAOYSA-N
- SMILES： FC1=C(C(=O)O)N=C(N1)F
Computed Properties
- Exact Mass: 148.00843363g/mol
- Monoisotopic Mass: 148.00843363g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 66Ų
2,4-difluoro-1H-imidazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1548351-100mg |
2,4-Difluoro-1H-imidazole-5-carboxylic acid |
89676-60-8 | 98% | 100mg |
￥4400.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1548351-250mg |
2,4-Difluoro-1H-imidazole-5-carboxylic acid |
89676-60-8 | 98% | 250mg |
￥6596.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1548351-500mg |
2,4-Difluoro-1H-imidazole-5-carboxylic acid |
89676-60-8 | 98% | 500mg |
￥8792.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1548351-1g |
2,4-Difluoro-1H-imidazole-5-carboxylic acid |
89676-60-8 | 98% | 1g |
￥10996.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1548351-5g |
2,4-Difluoro-1H-imidazole-5-carboxylic acid |
89676-60-8 | 98% | 5g |
￥32980.00 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0244-100.0mg |
2,4-difluoro-1H-imidazole-5-carboxylic acid |
89676-60-8 | 95% | 100.0mg |
￥1604.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0244-250.0mg |
2,4-difluoro-1H-imidazole-5-carboxylic acid |
89676-60-8 | 95% | 250.0mg |
￥2561.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0244-500.0mg |
2,4-difluoro-1H-imidazole-5-carboxylic acid |
89676-60-8 | 95% | 500.0mg |
￥4269.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0244-1.0g |
2,4-difluoro-1H-imidazole-5-carboxylic acid |
89676-60-8 | 95% | 1.0g |
￥6402.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0244-5.0g |
2,4-difluoro-1H-imidazole-5-carboxylic acid |
89676-60-8 | 95% | 5.0g |
￥19206.0000 | 2025-04-11 |
2,4-difluoro-1H-imidazole-5-carboxylic acid Suppliers
Amadis Chemical Company Limited
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Audited Supplier
(CAS:89676-60-8)2,4-difluoro-1H-imidazole-5-carboxylic acid
Order Number:A1093511
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:10
Price ($):883.0
Email:sales@amadischem.com
2,4-difluoro-1H-imidazole-5-carboxylic acid Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:89676-60-8)2,4-difluoro-1H-imidazole-5-carboxylic acid
Purity:99%
Quantity:1g
Price ($):883.0